molecular formula C15H14ClN3 B8628034 1-(3-Chlorophenyl)-5-phenyl-4,5-dihydro-1h-pyrazol-3-amine CAS No. 85963-98-0

1-(3-Chlorophenyl)-5-phenyl-4,5-dihydro-1h-pyrazol-3-amine

Cat. No.: B8628034
CAS No.: 85963-98-0
M. Wt: 271.74 g/mol
InChI Key: HKOQIRKFQBCADJ-UHFFFAOYSA-N
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Description

1-(3-Chlorophenyl)-5-phenyl-4,5-dihydro-1h-pyrazol-3-amine is a useful research compound. Its molecular formula is C15H14ClN3 and its molecular weight is 271.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

85963-98-0

Molecular Formula

C15H14ClN3

Molecular Weight

271.74 g/mol

IUPAC Name

2-(3-chlorophenyl)-3-phenyl-3,4-dihydropyrazol-5-amine

InChI

InChI=1S/C15H14ClN3/c16-12-7-4-8-13(9-12)19-14(10-15(17)18-19)11-5-2-1-3-6-11/h1-9,14H,10H2,(H2,17,18)

InChI Key

HKOQIRKFQBCADJ-UHFFFAOYSA-N

Canonical SMILES

C1C(N(N=C1N)C2=CC(=CC=C2)Cl)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 0.6 g. amount of sodium metal is dissolved in 100 ml. of absolute ethanol, then 14.76 g. of m-chlorophenylhydrazine is added followed in 5 minutes by 12.92 g. of cinnamonitrile. The reaction mixture is refluxed for 6 hours, then cooled in an ice-bath. The precipitate formed is collected by filtration, then is dissolved in dichloromethane. This solution is passed through a short column of a hydrous magnesium silicate. The effluent is heated to reflux on a steam bath and hexane is added until a precipitate occurs. The product is collected, then is recrystallized from dichloromethane-hexane to give 7.55 g. of the product of the Example as salmon colored needles, m.p. 164°-165° C.
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